3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride

• IUPAC Name: 3-(triazol-1-yl)propanoic acid;hydrochloride
• InChI: InChI=1S/C5H7N3O2.ClH/c9-5(10)1-3-8-4-2-6-7-8;/h2,4H,1,3H2,(H,9,10);1H
• InChI Key: HDNUTZJBAVJXIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=N1)CCC(=O)O.Cl
• Molecular Formula: C5H8ClN3O2
• Molecular Weight: 177.59 g/mol
• CAS RN: 1803604-38-7

Description

3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride is a chemical compound with a molecular formula of C5H7N3O2. It is a derivative of 1,2,3-triazole, a class of heterocyclic compounds that contain a five-membered ring with two carbon atoms and three nitrogen atoms.

Synthesis Analysis

The synthesis of this compound and its derivatives is a topic of ongoing research. The exact method of synthesis can vary depending on the specific derivative being synthesized.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For example, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule, respectively.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and can involve multiple steps. The exact reactions can depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. For example, its molecular weight, density, boiling point, and other properties can be determined.

Scientific Research Applications

Chemical Synthesis and Structural Characterization

• Synthesis Methods : Various methods of synthesizing compounds related to 3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride have been explored. This includes condensation, chlorination, and esterification reactions (Yan Shuang-hu, 2014).

• Structural Analysis : Techniques like IR, 1H NMR, and X-ray diffraction have been employed for the structural characterization of similar compounds, providing insights into their molecular structures (Yan Shuang-hu, 2014).

Advanced Imaging and Diagnostic Applications

• Positron Emission Tomography (PET) : Triazole-substituted amino acids, similar to 3-(1H-1,2,3-triazol-1-yl)propanoic acid, have shown potential in PET imaging for brain tumors. This highlights their utility in advanced diagnostic imaging (J. McConathy et al., 2010).

Biological and Pharmacological Research

• Antifungal Activity : Compounds with a triazole structure have been synthesized and tested for antifungal activity against Candida strains. This suggests potential pharmaceutical applications for similar triazole derivatives (R. Lima-Neto et al., 2012).

• DNA Binding and Antiproliferative Activity : Novel Pt(II)-complexes with triazolyl-thione groups, structurally related to 3-(1H-1,2,3-triazol-1-yl)propanoic acid, have shown DNA binding capabilities and moderate cytotoxic activity on cancer cells, indicating their potential in cancer research (C. Riccardi et al., 2019).

Environmental and Material Science

• Fluorescent Biomarkers : Triazolyl derivatives synthesized from industrial waste like cardanol and glycerol have been used to develop fluorescent biomarkers. These markers have applications in biodiesel quality control and exhibit low acute toxicity (Bruno Ivo Pelizaro et al., 2019).

• Corrosion Inhibition : Photosensitive polymers based on triazolyl units have been investigated for their efficiency in protecting mild steel from acid corrosion. This application underlines their potential in material science and engineering (R. Baskar et al., 2013).

• Hypergolic Properties : Ionic liquids based on triazole derivatives demonstrate hypergolic properties, important for applications in fuels and propulsion systems (Z. Wang et al., 2019).